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Compound of Interest

Compound Name: Erythromycin A N-oxide

Cat. No.: B15601355 Get Quote

Solubility Profile of Erythromycin A N-oxide: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility profile of

Erythromycin A N-oxide, a significant derivative and potential impurity of the macrolide

antibiotic Erythromycin A. This document compiles available data on its solubility in various

aqueous and organic solvents, details relevant experimental protocols for solubility

determination, and outlines analytical methods for its quantification.

Physicochemical Properties of Erythromycin A N-
oxide
Erythromycin A N-oxide is a metabolite of Erythromycin A, formed by the oxidation of the

tertiary amine group on the desosamine sugar.[1] Key physicochemical properties are

summarized in the table below.
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Property Value Reference

Chemical Name

(3R,4S,5S,6R,7R,9R,11R,12R,

13S,14R)-4-[(2,6-Dideoxy-3-C-

methyl-3-O-methyl-alpha-L-

ribo-hexopyranosyl)oxy]-14-

ethyl-7,12,13-trihydroxy-

3,5,7,9,11,13-hexamethyl-6-

[(3,4,6-trideoxy-3-

dimethylamino-beta-D-xylo-

hexopyranosyl)oxy]oxacyclotet

radecane-2,10-dione N-oxide

[2]

CAS Number 992-65-4 [1]

Molecular Formula C₃₇H₆₇NO₁₄ [1][2][3]

Molecular Weight 749.9 g/mol [1][3]

Appearance White solid [1]

pKa 12.50 ± 0.60 (Predicted) [4]

Solubility Data
Currently, publicly available quantitative solubility data for Erythromycin A N-oxide is limited.

However, qualitative descriptions of its solubility in various solvents have been reported. It is

generally described as soluble in water and several common organic solvents.[1][5]

Table of Qualitative Solubility of Erythromycin A N-oxide
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Solvent Qualitative Solubility Reference(s)

Water Soluble [1]

Methanol Soluble [1][3]

Ethanol Soluble [1][3]

Dimethyl Sulfoxide (DMSO) Soluble [1][3]

Dimethylformamide (DMF) Soluble [1][3]

For context, the solubility of the parent compound, Erythromycin A, is provided below. It is

important to note that the N-oxide functional group may alter the solubility profile compared to

the parent molecule.

Table of Quantitative Solubility of Erythromycin A

Solvent Solubility Reference(s)

Water ~2 mg/mL [6][7][8]

Water (30°C) 1.2 mg/mL [9]

Ethanol 30 - 50 mg/mL [10]

DMSO 15 - 252 mg/mL [10][11]

DMF ~15 mg/mL [10]

1:1 Ethanol:PBS (pH 7.2) ~0.5 mg/mL [10]

Experimental Protocols
Shake-Flask Method for Solubility Determination
The shake-flask method is a widely accepted technique for determining the equilibrium

solubility of a compound.[12]

Protocol:
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Preparation of Saturated Solution: Add an excess amount of Erythromycin A N-oxide to a

known volume of the desired solvent in a sealed container (e.g., a glass flask or vial). The

amount of excess solid should be sufficient to ensure saturation is reached.

Equilibration: Agitate the mixture at a constant temperature for a defined period (e.g., 24-48

hours) to allow it to reach equilibrium. A shaker bath or orbital shaker can be used for this

purpose.[13][14]

Phase Separation: After equilibration, cease agitation and allow the undissolved solid to

sediment. Separate the saturated solution from the excess solid by centrifugation or filtration

(e.g., using a 0.45 µm filter).[15][16]

Quantification: Analyze the concentration of Erythromycin A N-oxide in the clear, saturated

solution using a suitable analytical method, such as High-Performance Liquid

Chromatography (HPLC) with UV detection.

Calculation: The solubility is reported as the concentration of the analyte in the saturated

solution (e.g., in mg/mL or mol/L).

HPLC Method for Quantification of Erythromycin A N-
oxide
A Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method can be

adapted for the quantification of Erythromycin A N-oxide, as it is a known impurity of

Erythromycin A.[17][18]

Example HPLC Parameters:

Column: Waters X-Terra RP18 (250 mm x 4.6 mm, 3.5 µm) or equivalent C18 column.[17]

Mobile Phase A: A mixture of phosphate buffer (e.g., 35 g of di-potassium hydrogen

phosphate in 1000 mL of water, adjusted to pH 7.0), acetonitrile, and water.[17][18]

Mobile Phase B: A mixture of phosphate buffer (pH 7.0), water, and acetonitrile in a different

ratio.[18]
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Gradient Elution: A gradient program is typically used to separate Erythromycin A N-oxide
from the parent drug and other related substances.[17][18]

Flow Rate: 1.0 mL/min.[18]

Column Temperature: 65°C.[17]

Detection: UV at 215 nm.[18][19]

Injection Volume: 100 µL.[18]

Standard Preparation: Prepare a series of standard solutions of Erythromycin A N-oxide of

known concentrations in the mobile phase to generate a calibration curve.

Sample Preparation: Dilute the saturated solution obtained from the shake-flask experiment

with the mobile phase to a concentration that falls within the linear range of the calibration

curve.

Visualizations
Experimental Workflow for Solubility Determination
The following diagram illustrates the key steps in determining the solubility of Erythromycin A
N-oxide using the shake-flask method followed by HPLC analysis.
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Caption: Workflow for Shake-Flask Solubility Determination.
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Factors Influencing Solubility
The solubility of Erythromycin A N-oxide is influenced by both its intrinsic physicochemical

properties and the properties of the solvent.
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Caption: Physicochemical Factors Affecting Solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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